Cas no 119393-94-1 (2H-Imidazole-2-thione, 1-butyl-1,3-dihydro-3-methyl-)

• Product Name: 2H-Imidazole-2-thione, 1-butyl-1,3-dihydro-3-methyl-
• CAS No: 119393-94-1
• MF: C₈H₁₄N₂S
• MW: 170.275160312653
• CID: 1211477
• PubChem ID: 11116499
• Update Time: 2025-04-20

2H-Imidazole-2-thione, 1-butyl-1,3-dihydro-3-methyl- Chemical and Physical Properties

Names and Identifiers

• 2H-Imidazole-2-thione, 1-butyl-1,3-dihydro-3-methyl-
• 1-butyl-3-methylimidazole-2-thione
• DTXSID00455733
• 1-methyl-3-(1-butyl)-2(3h)-imidazolethione
• SCHEMBL587358
• 119393-94-1

• Inchi： 1S/C8H14N2S/c1-3-4-5-10-7-6-9(2)8(10)11/h6-7H,3-5H2,1-2H3
• InChI Key： SFFDSIGHGYILMM-UHFFFAOYSA-N
• SMILES： S=C1N(C)C=CN1CCCC

Computed Properties

• Exact Mass: 170.08792
• Monoisotopic Mass: 170.08776963g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 177
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 38.6Ų

Experimental Properties

• PSA: 24.06